(R)-1-(4-Fluorophenyl)ethan-1D-1-ol

• IUPAC Name: (1R)-1-deuterio-1-(4-fluorophenyl)ethanol
• InChI: InChI=1S/C8H9FO/c1-6(10)7-2-4-8(9)5-3-7/h2-6,10H,1H3/t6-/m1/s1/i6D
• InChI Key: PSDSORRYQPTKSV-DUVJLBCISA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)O
• Isomeric SMILES: [2H][C@@](C)(C1=CC=C(C=C1)F)O
• Molecular Formula: C8H9FO
• Molecular Weight: 141.16 g/mol

Description

(R)-1-(4-Fluorophenyl)ethan-1D-1-ol, also known as (R)-4-fluoro-phenylethanol, is an organic compound that has been used in scientific research for various purposes. It is a chiral molecule with a molecular formula of C8H9FO and a molecular weight of 138.16 g/mol.

Mechanism of Action

The mechanism of action of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol is not well understood. However, it has been suggested that it may act as a chiral auxiliary in asymmetric synthesis by controlling the stereochemistry of the reaction.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol. However, it has been reported to have low toxicity and is considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol is its chiral nature, which makes it useful in asymmetric synthesis. It is also relatively easy to synthesize using various methods. However, one of the limitations of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol is its limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the use of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol in scientific research. One potential direction is the development of new chiral ligands for asymmetric catalysis. Additionally, (R)-1-(4-Fluorophenyl)ethan-1D-1-ol could be used in the synthesis of new chiral pharmaceuticals and agrochemicals. Further research is needed to fully understand the mechanism of action of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol and its potential applications in scientific research.
In conclusion, (R)-1-(4-Fluorophenyl)ethan-1D-1-ol is a chiral molecule that has been used in various scientific research applications. Its synthesis can be achieved through several methods, and it has been reported to have low toxicity. While there is limited information available on its biochemical and physiological effects, (R)-1-(4-Fluorophenyl)ethan-1D-1-ol has several advantages for use in laboratory experiments, including its chiral nature. There are several future directions for the use of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol in scientific research, including the development of new chiral ligands and the synthesis of new chiral pharmaceuticals and agrochemicals.

Synthesis Methods

The synthesis of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol can be achieved through several methods, including asymmetric reduction of 4-fluoroacetophenone with borane or sodium borohydride, asymmetric hydrogenation of 4-fluorophenylacetone, and chiral auxiliary-mediated reduction of 4-fluoroacetophenone. Among these methods, asymmetric hydrogenation of 4-fluorophenylacetone using chiral catalysts has been the most widely used method for the synthesis of (R)-1-(4-Fluorophenyl)ethan-1D-1-ol.

Scientific Research Applications

(R)-1-(4-Fluorophenyl)ethan-1D-1-ol has been used in various scientific research applications. It has been used as a chiral building block in the synthesis of chiral pharmaceuticals and agrochemicals. It has also been used as a chiral auxiliary in asymmetric synthesis. Additionally, (R)-1-(4-Fluorophenyl)ethan-1D-1-ol has been used in the synthesis of chiral ligands for asymmetric catalysis.